Cas no 57248-15-4 (Methanone, bis(2,5-dichloro-3-thienyl)-)

• Product Name: Methanone, bis(2,5-dichloro-3-thienyl)-
• CAS No: 57248-15-4
• MF: C₉H₂Cl₄OS₂
• MW: 332.053575992584
• CID: 346022
• PubChem ID: 21510486
• Update Time: 2025-04-19

Methanone, bis(2,5-dichloro-3-thienyl)- Chemical and Physical Properties

Names and Identifiers

• Methanone, bis(2,5-dichloro-3-thienyl)-
• bis(2,5-dichlorothiophen-3-yl)methanone
• SCHEMBL11844863
• DTXSID90615344
• 57248-15-4

• Inchi： 1S/C9H2Cl4OS2/c10-5-1-3(8(12)15-5)7(14)4-2-6(11)16-9(4)13/h1-2H
• InChI Key： OSWRANCNIFQVNE-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(S1)Cl)C(C1=C(SC(=C1)Cl)Cl)=O

Computed Properties

• Exact Mass: 329.83036
• Monoisotopic Mass: 329.830118g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 73.6Ų

Experimental Properties

• PSA: 17.07